1-Chloro-4-cyclopropoxy-2-methylbenzene

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 1-chloro-4-cyclopropyloxy-2-methylbenzene
• InChI: InChI=1S/C10H11ClO/c1-7-6-9(4-5-10(7)11)12-8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key: ZCERLFDNEJVRPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2CC2)Cl

Description

1-Chloro-4-cyclopropoxy-2-methylbenzene is a substituted benzene derivative featuring a chlorine atom at position 1, a cyclopropoxy group (oxygen-linked cyclopropane) at position 4, and a methyl group at position 2. The cyclopropoxy group introduces steric strain and polarity due to the three-membered ring, distinguishing it from conventional alkoxy substituents. This compound is likely utilized as an intermediate in agrochemical or pharmaceutical synthesis, given the prevalence of halogenated and alkoxy-substituted aromatics in such applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-4-cyclopropoxy-2-methylbenzene can be achieved through several methods, including electrophilic aromatic substitution and nucleophilic aromatic substitution. One common method involves the chlorination of 4-cyclopropoxy-2-methylbenzene using chlorine gas in the presence of a catalyst such as ferric chloride (FeCl3). The reaction is typically carried out under controlled conditions to ensure selective chlorination at the desired position on the benzene ring.

Industrial Production Methods: In an industrial setting, the production of 1-Chloro-4-cyclopropoxy-2-methylbenzene may involve large-scale chlorination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, to optimize yield and purity. The use of advanced separation techniques, such as distillation and chromatography, ensures the isolation of the desired product from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-4-cyclopropoxy-2-methylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles through nucleophilic aromatic substitution reactions. Common reagents include sodium amide (NaNH2) and potassium tert-butoxide (KOtBu).

Oxidation Reactions: The methyl group can be oxidized to form carboxylic acids or aldehydes using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction Reactions: The compound can undergo reduction reactions to remove the chlorine atom or reduce the cyclopropoxy group using reducing agents like lithium aluminum hydride (LiAlH4).

Major Products:

• Substitution reactions yield various substituted benzene derivatives.
• Oxidation reactions produce carboxylic acids or aldehydes.
• Reduction reactions result in dechlorinated or reduced cyclopropoxy derivatives.

Scientific Research Applications

1-Chloro-4-cyclopropoxy-2-methylbenzene has several applications in scientific research, including:

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is used in studies involving the interaction of aromatic compounds with biological macromolecules, such as proteins and nucleic acids.

Medicine: Research into potential pharmaceutical applications, including the development of new drugs and therapeutic agents, often involves this compound.

Industry: It is used in the production of specialty chemicals, agrochemicals, and materials science research.

Mechanism of Action

The mechanism of action of 1-Chloro-4-cyclopropoxy-2-methylbenzene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s aromatic ring and substituents allow it to participate in various binding interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions. These interactions can modulate the activity of target proteins or alter cellular pathways, leading to specific biological effects.

Comparison with Similar Compounds

Substituent Type and Position Analysis

Table 1: Substituent Comparison

Compound Name	Substituents (Positions)	Key Functional Groups
1-Chloro-4-cyclopropoxy-2-methylbenzene	Cl (1), cyclopropoxy (4), CH₃ (2)	Ether (cyclopropoxy), chloro
1-Chloro-3-isopropyl-4-methylbenzene	Cl (1), isopropyl (3), CH₃ (4)	Alkyl (branched), chloro
1-(1-Chloropropan-2-yl)-4-methylbenzene	Cl (propan-2-yl chain), CH₃ (4)	Chlorinated alkyl, methyl
1-Chloro-3-fluoro-4-[(4-chloro-3-fluorophenyl)sulfanylmethyl]benzene	Cl (1, 4'), F (3, 3'), sulfanylmethyl (4)	Sulfide, halogenated aryl

Key Observations:

• Steric and Electronic Effects: The cyclopropoxy group in the target compound imposes greater steric hindrance and ring strain compared to the isopropyl group in 1-chloro-3-isopropyl-4-methylbenzene. This strain may enhance reactivity in ring-opening or nucleophilic substitution reactions .
• Polarity and Solubility: The cyclopropoxy group’s ether linkage increases polarity relative to purely alkyl substituents (e.g., isopropyl or chlorinated propan-2-yl), likely improving solubility in polar solvents .

Reactivity and Stability

• Hydrolytic Stability :
  • Ethers (e.g., cyclopropoxy) are generally more resistant to hydrolysis than esters (e.g., chloropropylate in ) or sulfides (e.g., sulfanylmethyl in ). This suggests the target compound may exhibit greater stability under acidic/basic conditions compared to analogs with ester or sulfide linkages .